Cas no 25775-32-0 (Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-ethyl-, dihydrochloride (9CI))

Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-ethyl-, dihydrochloride (9CI) structure
25775-32-0 structure
Product Name:Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-ethyl-, dihydrochloride (9CI)
CAS No:25775-32-0
MF:C26H31ClN8O2
MW:523.029743432999
CID:288397
PubChem ID:54602505
Update Time:2025-04-19

Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-ethyl-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-ethyl-, dihydrochloride (9CI)
    • 1-[4-(N'-ethylcarbamimidoyl)phenyl]-3-[4-[[4-(N'-ethylcarbamimidoyl)phenyl]carbamoylamino]phenyl]urea,hydrochloride
    • 4,4'-[1,4-Phenylenebis(carbamoylazanediyl)]bis(N'-ethylbenzene-1-carboximidamide)--hydrogen chloride (1/1)
    • DTXSID90713374
    • NSC-70714
    • 25775-32-0
    • NSC70714
    • Inchi: 1S/C26H30N8O2.ClH/c1-3-29-23(27)17-5-9-19(10-6-17)31-25(35)33-21-13-15-22(16-14-21)34-26(36)32-20-11-7-18(8-12-20)24(28)30-4-2;/h5-16H,3-4H2,1-2H3,(H2,27,29)(H2,28,30)(H2,31,33,35)(H2,32,34,36);1H
    • InChI Key: YVQYKHRWGLEJKM-UHFFFAOYSA-N
    • SMILES: Cl.O=C(NC1C=CC(/C(/N)=N/CC)=CC=1)NC1C=CC(=CC=1)NC(NC1C=CC(/C(/N)=N/CC)=CC=1)=O

Computed Properties

  • Exact Mass: 486.2495
  • Monoisotopic Mass: 522.2258500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 698
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • PSA: 169.42
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